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Compound of Interest

Compound Name: Bromoethane

Cat. No.: B045996

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of
bromoethane, a volatile and flammable compound. Adherence to these protocols is essential
for ensuring the safety of all laboratory personnel. Bromoethane is toxic if inhaled, ingested, or
absorbed through the skin and is a suspected carcinogen.[1][2] It is also irritating to the skin

and eyes.[2]

Personal Protective Equipment (PPE)

The selection and proper use of appropriate personal protective equipment are the first lines of
defense against exposure to bromoethane.
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PPE Category

Item

Specifications &
Recommendations

Hand Protection

Chemical Resistant Gloves

Primary Recommendation:
Nitrile or neoprene gloves.[2]
Always inspect gloves for
integrity before use and
employ proper removal
techniques to avoid skin

contact.[3]

Eye & Face Protection

Safety Goggles & Face Shield

Tightly fitting safety goggles
are mandatory.[1] A face shield
should also be worn to protect

against splashes.[2][3]

Respiratory Protection

Air-Purifying Respirator

In case of inadequate
ventilation or risk of vapor
exposure, a respirator with an
appropriate organic vapor
cartridge is required.[1][2]

Body Protection

Protective Clothing

A chemical-resistant lab coat
or a full protective suit is
necessary.[1][3] For situations
with a high risk of exposure,
flame-retardant and antistatic
protective clothing is

recommended.[3]

Bromoethane Properties and Exposure Limits
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Property Value

Molecular Mass 108.97 g/mol [1]
Appearance Clear, colorless liquid[1]
Flash Point -20°C (-4°F)[4]

Boiling Point 38.4°C (101.1°F)[4]
Explosive Limits in Air 6.8% - 11% by volumel[4]
Occupational Exposure Limit (TLV-TWA) 5 ppm[4]

Experimental Protocol: Safe Handling of
Bromoethane

This protocol outlines the essential steps for safely handling bromoethane in a laboratory
setting.

1. Preparation and Engineering Controls:
o All work with bromoethane must be conducted in a well-ventilated chemical fume hood.[2]
o Ensure that a safety shower and eyewash station are readily accessible.

» Remove all potential ignition sources from the work area, including open flames, sparks, and
hot surfaces.[1][2] Use intrinsically safe or explosion-proof electrical equipment.[2]

o Properly ground all equipment to prevent the buildup of static electricity.[1]

2. Handling Procedures:

o Before handling, obtain and read the Safety Data Sheet (SDS) for bromoethane.[1]
o Wear all required personal protective equipment as specified in the table above.

e When transferring bromoethane, do so carefully to avoid splashing.
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o Keep containers of bromoethane tightly sealed when not in use and store them in a cool,
dry, well-ventilated area away from direct sunlight and incompatible materials such as strong
oxidizers and alkali metals.[1][2]

3. Spill Response:

 In the event of a spill, immediately evacuate the area.[2]

e Ensure the area is well-ventilated.

o For small spills, use an inert absorbent material to contain the substance.[2]

o For larger spills or if you are unsure how to proceed, contact your institution's environmental
health and safety department.

e Do not allow bromoethane to enter drains.[3]
4. Disposal Plan:

« All bromoethane waste, including contaminated materials, must be disposed of as
hazardous waste.[1]

e Collect waste in a clearly labeled, sealed container.[1]
o Follow all local, regional, and national regulations for hazardous waste disposal.[1]

o Handle empty containers with care as they may contain flammable residual vapors.[1]

Workflow for Safe Bromoethane Handling
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Caption: A stepwise workflow for the safe handling of bromoethane in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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